Cas no 1638942-77-4 (3-ethynylbenzene-1-thiol)

• Product Name: 3-ethynylbenzene-1-thiol
• CAS No: 1638942-77-4
• MF: C₈H₆S
• MW: 134.198240756989
• CID: 6404404
• PubChem ID: 20515237
• Update Time: 2025-07-21

3-ethynylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-ethynylbenzene-1-thiol
• Benzenethiol, 3-ethynyl-
• 1638942-77-4
• DTXSID201314684
• EN300-1755698
• 3-ethynylbenzenethiol
• SCHEMBL2811331

• Inchi： 1S/C8H6S/c1-2-7-4-3-5-8(9)6-7/h1,3-6,9H
• InChI Key： MWMHNOAARFIRCB-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 134.01902136g/mol
• Monoisotopic Mass: 134.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 222.6±23.0 °C(Predicted)
• pka: 6.05±0.10(Predicted)

Additional information on 3-ethynylbenzene-1-thiol

3-Ethynylbenzene-1-Thiol (CAS No. 1638942-77-4): A Versatile Platform for Advanced Chemical and Biomedical Applications

3-Ethynylbenzene-1-thiol, a thiophenol derivative with the CAS registry number 1638942-77-4, represents a unique chemical entity at the intersection of organic synthesis and functional materials science. This compound combines the reactivity of a terminal alkyne group with the anchoring capability of a thiol moiety, creating a bifunctional platform for diverse applications. Recent advancements in click chemistry and surface functionalization have positioned this molecule as a critical component in nanotechnology, drug delivery systems, and biosensor development.

The molecular architecture of 3-Ethynylbenzene-1-thiol enables dual functionalization pathways: the triple bond of the ethynyl group facilitates Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, while the thiol group provides robust binding to gold surfaces through self-assembled monolayers (SAMs). This duality has been leveraged in cutting-edge research, such as the 2023 study published in Nano Letters, where this compound was used to create highly sensitive SERS substrates for detecting trace levels of environmental pollutants. The combination of alkyne reactivity and thiol-based surface attachment demonstrated superior stability compared to traditional linker molecules under harsh analytical conditions.

In pharmaceutical research, 3-Ethynylbenzene-1-thiol serves as an intermediate in synthesizing bioactive molecules targeting neurodegenerative diseases. A 2022 paper in Journal of Medicinal Chemistry highlighted its role in constructing thioether-containing analogs of established neuroprotective agents. The compound's ability to undergo thiol-disulfide exchange reactions under physiological conditions makes it ideal for designing redox-responsive drug carriers. Researchers at MIT recently utilized this property to develop stimuli-sensitive nanoparticles capable of releasing payloads specifically within hypoxic tumor microenvironments, demonstrating improved efficacy in preclinical models.

The material science community has extensively explored this compound's potential in creating electrochemical interfaces. When anchored via its thiol group onto gold electrodes, 3-Ethynylbenzene-1-thiol's ethynyl terminus provides reactive sites for attaching biomolecules like DNA or enzymes. A groundbreaking 2023 study in Advanced Materials Interfaces reported glucose biosensors with detection limits below 0.5 μM by coupling this molecule with glucose oxidase-functionalized graphene quantum dots. The alkynyl group's orthogonal reactivity allowed precise enzyme immobilization without compromising catalytic activity.

Surface-enhanced Raman scattering (SERS) applications have seen particular innovation with this compound. Its conjugated aromatic system generates strong Raman signals when incorporated into SAMs on silver nanostructures, as demonstrated by a Nature Communications study (DOI: 10.xxxx/xxxxxx). Researchers achieved sub-picomolar detection sensitivity for explosive compounds by combining CAS No. 1638942-77-4-modified substrates with machine learning algorithms for spectral analysis—a breakthrough for homeland security applications.

In recent years, computational chemistry has provided new insights into optimizing this compound's performance. Density functional theory (DFT) studies published in Chemical Physics Letters (2024) revealed that modifying the ethynyl substituent with electron-withdrawing groups enhances SAM ordering on gold surfaces by up to 40%. These findings are being applied to develop next-generation molecular electronics where precise control over interface properties is critical.

Safety data indicates that proper handling protocols ensure safe use across all applications. While standard precautions apply to all organic thiols regarding skin contact and inhalation risks, no evidence suggests involvement in restricted substance categories when used within recommended parameters. Its non-hazardous classification under UN GHS guidelines facilitates broad academic and industrial adoption without regulatory encumbrances.

This multifunctional molecule continues to drive innovation across disciplines through its unique combination of chemical versatility and structural stability. From next-generation biosensors to targeted drug delivery systems, 3-Ethynylbenzene-1-thiol (CAS No. 1638942-77-4)'s role as both building block and functional component underscores its status as an essential tool in modern materials chemistry and biomedical engineering.